molecular formula C8H12N2O B8680428 5-Pyrimidinebutanol CAS No. 88940-76-5

5-Pyrimidinebutanol

Cat. No.: B8680428
CAS No.: 88940-76-5
M. Wt: 152.19 g/mol
InChI Key: LKMYTUMPGDDLAY-UHFFFAOYSA-N
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Description

5-Pyrimidinebutanol is a useful research compound. Its molecular formula is C8H12N2O and its molecular weight is 152.19 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

88940-76-5

Molecular Formula

C8H12N2O

Molecular Weight

152.19 g/mol

IUPAC Name

4-pyrimidin-5-ylbutan-1-ol

InChI

InChI=1S/C8H12N2O/c11-4-2-1-3-8-5-9-7-10-6-8/h5-7,11H,1-4H2

InChI Key

LKMYTUMPGDDLAY-UHFFFAOYSA-N

Canonical SMILES

C1=C(C=NC=N1)CCCCO

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

5-bromopyrimidine and 3-butyn-1-ol was reacted as above, to give 5-pyrimidinebutanol as a colorless oil, bp 175°-180° C. (0.3 mm). Analysis Calculated for C8H12N2O: C, 63.13; H, 7.95; N, 18.41. Found: C, 62.83; H, 7.98; N, 18.63.
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Synthesis routes and methods III

Procedure details

A solution of 18.5 g of 4-(5-pyrimidinyl)-3-butyn-1-ol in 300 ml of isopropanol was hydrogenated over a total of 3.5 g of 10% palladium on carbon added in three portions. Evaporation of the solvent and distillation of the residue gave 15.2 g (80%) of 5-pyrimidinebutanol, bp 175°-180° C./0.5 mm.
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